Cas no 1780293-88-0 (methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)

• Product Name: methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• CAS No: 1780293-88-0
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 5272446
• Update Time: 2025-06-10

methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 4-chloro-2-methyl-, methyl ester
• methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate

• Inchi： 1S/C9H8ClN3O2/c1-5-11-8(10)7-3-6(9(14)15-2)4-13(7)12-5/h3-4H,1-2H3
• InChI Key： JKEVWZPTAFSNCC-UHFFFAOYSA-N
• SMILES： N12C=C(C(OC)=O)C=C1C(Cl)=NC(C)=N2

Additional information on methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate

Methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate (CAS No. 1780293-88-0): A Comprehensive Overview

Methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate, identified by its CAS number 1780293-88-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrrolo[2,1-f][1,2,4]triazine class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development.

The molecular structure of methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate features a fused tricyclic system consisting of a pyrrole ring, a pyrimidine ring, and a triazine ring. The presence of a chloro substituent at the 4-position and a methyl group at the 2-position enhances its chemical reactivity and influences its pharmacological properties. The carboxylate moiety at the 6-position further contributes to its functionality, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The pyrrolo[2,1-f][1,2,4]triazine scaffold has been shown to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. Specifically, derivatives of this class have demonstrated promising results in preclinical studies targeting various diseases.

In particular, the chloro and methyl substituents in methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate play a crucial role in modulating its biological activity. The chloro group can participate in hydrogen bonding interactions with biological targets, while the methyl group can influence the compound's lipophilicity and metabolic stability. These structural features make it an attractive candidate for further exploration in drug discovery.

The synthesis of methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to streamline the process and improve efficiency. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the tricyclic core structure efficiently.

One of the key challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers have developed innovative techniques for handling and storing such sensitive compounds to ensure their integrity throughout the research process.

The pharmacological profile of methyl 4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate has been extensively studied in recent years. In vitro assays have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, studies suggest that it may interfere with kinases and other signaling molecules that are crucial for cancer cell proliferation.

Preclinical studies have also demonstrated the compound's ability to induce apoptosis in certain cancer cell lines. This mechanism of action makes it a promising candidate for development into an anticancer therapeutic agent. Additionally, its anti-inflammatory properties have been observed in animal models, indicating potential applications in treating inflammatory diseases.

The chemical diversity of the pyrrolo[2,1-f][1,2,4]triazine scaffold allows for extensive structural modifications to tailor its biological activity. Researchers are exploring various derivatives of this compound to enhance its efficacy and reduce potential side effects. By modifying substituents such as the chloro group or introducing new functional groups like amides or sulfonamides، novel analogs with improved pharmacokinetic profiles can be developed.

The use of computational chemistry techniques has significantly accelerated the discovery process for compounds like methyl 4-chloro-2-methylpyrrolo[2，1-f][1，2，4]triazine-6-carboxylate. Molecular modeling and virtual screening methods enable researchers to predict the binding affinity of different derivatives to biological targets， thereby guiding experimental design more effectively.

In conclusion，methyl 4-chloro-2-methylpyrrolo[２，１－f][１，２，４]triazine－6－carboxylate (CAS No. 1780293－88－0) is a structurally complex yet biologically relevant compound with significant potential in pharmaceutical research。 Its unique chemical properties make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases。 Ongoing studies continue to uncover new applications and derivatives， further solidifying its importance in drug development efforts worldwide。